![molecular formula C12H14ClF2N3 B2996248 2-(2,4-Difluorophenyl)-1-(1-methylpyrazol-3-yl)ethanamine;hydrochloride CAS No. 2287335-11-7](/img/structure/B2996248.png)
2-(2,4-Difluorophenyl)-1-(1-methylpyrazol-3-yl)ethanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,4-Difluorophenyl)-1-(1-methylpyrazol-3-yl)ethanamine;hydrochloride, also known as DF-MPJC, is a novel chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. DF-MPJC is a synthetic compound that belongs to the class of phenylethylamines, and it has a molecular weight of 281.2 g/mol.
Scientific Research Applications
Antifungal Agent Development
One of the prominent applications of compounds closely related to "2-(2,4-Difluorophenyl)-1-(1-methylpyrazol-3-yl)ethanamine;hydrochloride" is in the development of antifungal agents. For instance, the process development of Voriconazole, a broad-spectrum triazole antifungal agent, involves the synthesis of similar difluorophenyl-containing compounds. Voriconazole's synthesis showcases the critical role of such compounds in creating effective treatments against fungal infections, highlighting their importance in pharmaceutical research (Butters et al., 2001).
Synthesis and Characterization of Novel Compounds
The research also extends into the synthesis and structural characterization of novel compounds that include difluorophenyl moieties. These studies are crucial for understanding the chemical behavior and potential applications of such compounds in various domains, including medicinal chemistry and material science. For example, the synthesis, structural characterization, antimicrobial, and antifungal activity of substituted 6-fluorobenzo[d]thiazole amides demonstrate the versatility and potential of difluorophenyl-related structures in creating bioactive molecules with specific properties (Pejchal, Pejchalová, & Růžičková, 2015).
Chemical Synthesis Techniques
Moreover, the exploration of chemical synthesis techniques involving difluorophenyl derivatives leads to the development of new methodologies and the discovery of novel reactions. These advancements are pivotal for the chemical industry, enabling the efficient production of complex molecules. Research in this area includes the development of highly diastereoselective synthesis methods for trisubstituted chromanes, showcasing innovative approaches to chemical synthesis that leverage the unique properties of difluorophenyl-containing compounds (Korotaev et al., 2017).
properties
IUPAC Name |
2-(2,4-difluorophenyl)-1-(1-methylpyrazol-3-yl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2N3.ClH/c1-17-5-4-12(16-17)11(15)6-8-2-3-9(13)7-10(8)14;/h2-5,7,11H,6,15H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXWFORSZJMGNKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C(CC2=C(C=C(C=C2)F)F)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClF2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.